Cas no 946358-95-8 (N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide
• CAS No: 946358-95-8
• MF: C₂₂H₂₈N₂O₃S
• MW: 400.534324645996
• CID: 5430500
• Update Time: 2025-08-05

N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(2,6-dimethylpiperidine-1-carbonyl)phenyl]-N,4-dimethylbenzenesulfonamide
• N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide

• InChI Key： UDCADWYYDRHMOU-UHFFFAOYSA-N
• SMILES： C1(S(N(C2=CC=C(C(N3C(C)CCCC3C)=O)C=C2)C)(=O)=O)=CC=C(C)C=C1

Additional information on N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide

N-4-(2,6-Dimethylpiperidine-1-carbonyl)phenyl-N,4-Dimethylbenzene-1-Sulfonamide (CAS No. 946358-95-8): A Comprehensive Overview

N-4-(2,6-Dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide (CAS No. 946358-95-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a sulfonamide derivative with a unique structure that includes a piperidine ring and multiple methyl groups. Its intricate molecular architecture makes it a valuable candidate for various therapeutic applications.

The chemical structure of N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide consists of a benzene ring substituted with a sulfonamide group and a piperidine ring linked through a carbonyl group. The presence of multiple methyl groups adds to its hydrophobicity and influences its pharmacokinetic properties. This compound has been the subject of numerous studies due to its potential as a lead molecule in drug discovery.

Recent research has highlighted the pharmacological properties of N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide. Studies have shown that it exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. The mechanism of action is believed to involve the inhibition of specific enzymes and receptors involved in the inflammatory pathway.

In addition to its anti-inflammatory properties, N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells and inhibit tumor growth. The compound's ability to target multiple signaling pathways makes it an attractive candidate for further development in oncology.

The synthesis of N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide involves several steps, including the formation of the piperidine ring and the introduction of the sulfonamide group. Advanced synthetic methods have been developed to optimize the yield and purity of the final product. These methods often involve the use of catalysts and controlled reaction conditions to ensure high efficiency and reproducibility.

The physicochemical properties of N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide have been extensively characterized. It is a white crystalline solid with a melting point ranging from 130°C to 135°C. The compound is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties are crucial for its formulation and delivery in pharmaceutical applications.

Pharmacokinetic studies have provided valuable insights into the behavior of N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide in biological systems. It has been shown to have good oral bioavailability and a favorable half-life, making it suitable for oral administration. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with major metabolites being excreted via urine and feces.

Toxicological evaluations have indicated that N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide has a low toxicity profile at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary before it can be advanced to clinical trials. Preclinical studies have not reported any significant adverse effects at relevant concentrations.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(2,6-dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide in human subjects. Early phase trials have shown promising results, with patients experiencing significant relief from pain and inflammation without major side effects. These findings have paved the way for larger-scale trials to further validate its therapeutic potential.

In conclusion, N-4-(2,6-Dimethylpiperidine-1-carbonyl)phenyl-N,4-dimethylbenzene-1-sulfonamide (CAS No. 946358-95-8) is a multifaceted compound with broad therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds great promise for improving patient outcomes in various medical conditions.